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Compound of Interest

Compound Name: Medroxyprogesterone caproate

CAS No.: 6678-23-5

Cat. No.: B15901479

Get Quote

For researchers, scientists, and drug development professionals, the accurate quantification of

progesterone is paramount. However, the structural similarity of synthetic progestins, such as

Medroxyprogesterone caproate, to endogenous progesterone presents a significant

challenge for the specificity of immunoassays. This guide provides a comparative analysis of

the cross-reactivity of Medroxyprogesterone and its related compounds in commercially

available progesterone immunoassays, supported by experimental data and detailed protocols

to aid in the critical evaluation of assay performance.

The potential for cross-reactivity of Medroxyprogesterone caproate in progesterone

immunoassays is a critical consideration in both clinical and research settings. Due to its

structural similarity to progesterone, Medroxyprogesterone caproate can compete for binding

sites on the antibodies used in these assays, potentially leading to falsely elevated

progesterone measurements. This interference can have significant implications, leading to

misinterpretation of results and potentially impacting patient care and research outcomes.
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While direct quantitative data on the cross-reactivity of Medroxyprogesterone caproate in

specific commercial progesterone immunoassays is not readily available in published literature

or manufacturer's package inserts, data for the closely related compound,

medroxyprogesterone, provides valuable insight. A study assessing the cross-reactivity of

various steroid hormones found that medroxyprogesterone exhibited weak cross-reactivity,

ranging from 0.5% to 4.9%, in the Roche Elecsys Progesterone II immunoassay[1][2][3]. This

study also suggested that medroxyprogesterone could lead to an apparent progesterone

concentration of approximately 0.5 ng/mL[1][2][3]. It is important to note that the caproate ester

of medroxyprogesterone could potentially alter its binding affinity for progesterone-specific

antibodies, and therefore, its cross-reactivity profile may differ.

Comparative Cross-Reactivity Data
The following table summarizes the cross-reactivity of various steroid hormones, including

medroxyprogesterone, in different progesterone immunoassays. This data has been compiled

from scientific literature and manufacturer's package inserts. The absence of

Medroxyprogesterone caproate from this table highlights the need for direct testing of this

compound.

Steroid Hormone Immunoassay Platform % Cross-Reactivity

Medroxyprogesterone Roche Elecsys Progesterone II 0.5 - 4.9[1][2][3]

5β-Dihydroprogesterone Roche Elecsys Progesterone II 18.2[1][3]

17-Hydroxyprogesterone Roche Elecsys Progesterone II Weak (0.5 - 4.9)[1][2][3]

5α-Pregnan-3,20-dione Roche Elecsys Progesterone II Weak (0.5 - 4.9)[1][2][3]

Pregnenolone Roche Elecsys Progesterone II Weak (0.5 - 4.9)[1][2][3]

Androsterone Oxis Progesterone EIA 0.086[4]

Corticosterone Oxis Progesterone EIA 0.74[4]

Cortisone Oxis Progesterone EIA 0.11[4]

Testosterone Oxis Progesterone EIA 0.1[4]

Estradiol Oxis Progesterone EIA <0.01[4]
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Experimental Protocols
The standard method for determining the cross-reactivity of a substance in a competitive

immunoassay involves assessing its ability to displace a labeled antigen from binding to a

specific antibody.

Protocol for Assessing Cross-Reactivity in a
Competitive Progesterone ELISA
Objective: To determine the percentage of cross-reactivity of Medroxyprogesterone caproate
in a competitive Enzyme-Linked Immunosorbent Assay (ELISA) for progesterone.

Materials:

Microtiter plate pre-coated with anti-progesterone antibody.

Progesterone standards of known concentrations.

Medroxyprogesterone caproate of high purity.

Progesterone-enzyme (e.g., Horseradish Peroxidase - HRP) conjugate.

Assay buffer.

Wash buffer.

Substrate solution (e.g., TMB - 3,3’,5,5’-Tetramethylbenzidine).

Stop solution (e.g., sulfuric acid).

Microplate reader.

Procedure:

Preparation of Reagents: Prepare serial dilutions of the progesterone standard and

Medroxyprogesterone caproate in the assay buffer.
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Assay Setup: To the wells of the microtiter plate, add the progesterone standards,

Medroxyprogesterone caproate dilutions, or unknown samples.

Competitive Reaction: Add a fixed amount of progesterone-HRP conjugate to each well. This

initiates a competitive binding reaction between the progesterone in the sample/standard

and the progesterone-HRP conjugate for the limited number of antibody binding sites on the

plate.

Incubation: Incubate the plate for a specified time and temperature to allow the binding

reaction to reach equilibrium.

Washing: Wash the plate multiple times with wash buffer to remove any unbound reagents.

Substrate Addition: Add the TMB substrate solution to each well. The enzyme on the bound

progesterone-HRP conjugate will catalyze a color change.

Incubation: Incubate the plate for a short period to allow for color development. The intensity

of the color is inversely proportional to the amount of progesterone in the sample.

Stopping the Reaction: Add the stop solution to each well to terminate the enzymatic

reaction.

Data Acquisition: Measure the absorbance of each well using a microplate reader at the

appropriate wavelength (e.g., 450 nm).

Data Analysis:

Standard Curve: Plot the absorbance values of the progesterone standards against their

known concentrations to generate a standard curve.

IC50 Determination: From the standard curve, determine the concentration of progesterone

that causes 50% inhibition of the maximum signal (IC50 of progesterone). Similarly,

determine the IC50 for Medroxyprogesterone caproate from its dilution curve.

Calculation of Percent Cross-Reactivity: The percent cross-reactivity is calculated using the

following formula:
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% Cross-Reactivity = (IC50 of Progesterone / IC50 of Medroxyprogesterone caproate) x

100

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow of a competitive immunoassay used to

assess cross-reactivity.
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Caption: Workflow for determining cross-reactivity in a competitive immunoassay.
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In conclusion, while specific data for Medroxyprogesterone caproate is lacking, the available

information on medroxyprogesterone suggests a potential for weak cross-reactivity in

progesterone immunoassays. Researchers and clinicians should be aware of this potential

interference and, when in doubt, consider alternative analytical methods such as liquid

chromatography-tandem mass spectrometry (LC-MS/MS) for more specific quantification of

progesterone, especially in patients receiving Medroxyprogesterone caproate therapy.

Further studies are warranted to definitively determine the cross-reactivity profile of

Medroxyprogesterone caproate in a range of commercially available progesterone

immunoassays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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